Cas no 175135-36-1 (2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile)

• Product Name: 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile
• CAS No: 175135-36-1
• MF: C₁₅H₁₂ClNO
• MW: 257.714882850647
• CID: 134408
• PubChem ID: 2774649
• Update Time: 2025-10-29

2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-Chlorobenzyl)oxy)phenyl)acetonitrile
• 2-[4-[(4-chlorophenyl)methoxy]phenyl]acetonitrile
• 2-{4-[(4-CHLOROBENZYL)OXY]PHENYL}ACETONITRILE
• Benzeneacetonitrile,4-[(4-chlorophenyl)methoxy]-
• 2-{4-[(4-chlorophenyl)methoxy]phenyl}acetonitrile
• 4-(4-CHLOROBENZYLOXY)PHENYLACETONITRILE
• 2-(4-[(4-CHLOROBENZYL)OXY]PHENYL)ACETONITRILE
• Oprea1_088272
• HMS546O05
• FT-0610903
• DTXSID20379149
• 2-(4-(4-chlorobenzyloxy)phenyl)acetonitrile
• AKOS000198695
• 175135-36-1
• Benzeneacetonitrile, 4-[(4-chlorophenyl)methoxy]-
• Maybridge1_001897
• MFCD00067743
• {4-[(4-Chlorophenyl)methoxy]phenyl}acetonitrile
• 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile

• Inchi： 1S/C15H12ClNO/c16-14-5-1-13(2-6-14)11-18-15-7-3-12(4-8-15)9-10-17/h1-8H,9,11H2
• InChI Key： MZNIAPBSYKIHAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(CC#N)=CC=1

Computed Properties

• Exact Mass: 257.06100
• Monoisotopic Mass: 257.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.213
• Melting Point: 113℃
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.591
• PSA: 33.02000
• LogP: 3.98508

2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile Security Information

• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S36/37

Additional information on 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile

2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile: A Comprehensive Overview

The compound 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile, identified by the CAS registry number 175135-36-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile consists of a phenolic group substituted with a chlorobenzyl moiety and an acetonitrile group. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The presence of the acetonitrile group, a strong electron-withdrawing substituent, significantly influences the molecule's reactivity and selectivity in chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity levels. These methods not only enhance the scalability of production but also ensure the molecule's suitability for large-scale applications in the pharmaceutical industry.

In terms of pharmacological applications, 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes implicated in disease pathways, such as kinases and proteases. Additionally, recent research has explored its potential as a lead compound for developing novel therapeutic agents targeting chronic conditions like cancer and inflammatory diseases.

The environmental impact and toxicity profile of 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile have also been subjects of recent investigations. Studies indicate that the compound demonstrates moderate biodegradability under specific environmental conditions, which is a critical factor for its safe handling and disposal in industrial settings.

In conclusion, 2-(4-(4-Chlorobenzyl)OxyPhenyl)Acetonitrile, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As ongoing studies unravel more about its biological effects and synthetic capabilities, this compound holds immense potential for contributing to advancements in medicine and materials science.